Cas no 374-88-9 (Perfluorocyclohexanecarboxylic Acid)

Perfluorocyclohexanecarboxylic Acid is a highly fluorinated cyclic carboxylic acid characterized by its exceptional chemical and thermal stability due to the perfluorinated cyclohexane backbone. The strong carbon-fluorine bonds confer resistance to oxidation, acids, and bases, making it suitable for demanding applications in specialty chemicals and materials science. Its hydrophobic and lipophobic properties are advantageous in surface modification and coatings. The compound's rigid cyclohexane structure enhances its utility as a building block for high-performance polymers and surfactants. Its low polarizability and inertness also make it valuable in electronic and optical materials where stability under extreme conditions is required.
Perfluorocyclohexanecarboxylic Acid structure
374-88-9 structure
Product Name:Perfluorocyclohexanecarboxylic Acid
CAS No:374-88-9
MF:C7HF11O2
MW:326.064080953598
MDL:MFCD01075297
CID:294215
PubChem ID:2776041
Update Time:2025-08-04

Perfluorocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 1,2,2,3,3,4,4,5,5,6,6-undecafluoro-
    • Perfluorocyclohexanecarboxylic acid
    • Perfluorocyclohexanoic acid
    • Undecafluorocyclohexanecarboxylic acid
    • 1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexane-1-carboxylic acid
    • 1,2,2,3,3,4,4,5,5,6,6-undecafluoro-1-cyclohexanecarboxylic acid
    • NS00134241
    • AKOS003791402
    • A823696
    • 374-88-9
    • 1,2,2,3,3,4,4,5,5,6,6-undecakis(fluoranyl)cyclohexane-1-carboxylic acid
    • FT-0676373
    • MFCD01075297
    • DTXSID20379780
    • SCHEMBL108676
    • perfluorocyclohexyl carboxylic acid
    • VTXSVMHCHVIRJR-UHFFFAOYSA-N
    • 1,2,2,3,3,4,4,5,5,6,6-undecafluorocyclohexanecarboxylic acid
    • undecafluorocyclohexane-1-carboxylic acid
    • Perfluorocyclohexanecarboxylic Acid
    • MDL: MFCD01075297
    • Inchi: 1S/C7HF11O2/c8-2(1(19)20)3(9,10)5(13,14)7(17,18)6(15,16)4(2,11)12/h(H,19,20)
    • InChI Key: VTXSVMHCHVIRJR-UHFFFAOYSA-N
    • SMILES: FC1(C(=O)O)C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 325.98000
  • Monoisotopic Mass: 325.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.81
  • Melting Point: Not available
  • Boiling Point: 168-170°C
  • Flash Point: 60.4°C
  • Refractive Index: 1.317
  • PSA: 37.30000
  • LogP: 2.96940
  • Vapor Pressure: 0.5±0.7 mmHg at 25°C

Perfluorocyclohexanecarboxylic Acid Security Information

  • Signal Word:warning
  • Hazard Statement: Corrosive
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN 3265
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • HazardClass:CORROSIVE
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Additional information on Perfluorocyclohexanecarboxylic Acid

Perfluorocyclohexanecarboxylic Acid (CAS No. 374-88-9): Applications and Research Insights

Perfluorocyclohexanecarboxylic Acid, with the chemical formula C₆H₃F₁₁COOH, is a perfluorinated carboxylic acid derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 374-88-9, is characterized by its fully fluorinated cyclohexane ring, which imparts unique physicochemical properties such as high thermal stability, low surface tension, and excellent chemical inertness. These attributes make it a valuable candidate for a variety of applications, particularly in the development of advanced materials and pharmaceuticals.

The molecular structure of Perfluorocyclohexanecarboxylic Acid consists of a cyclohexane core substituted with nine fluorine atoms, resulting in a highly symmetric and stable framework. The presence of the carboxylic acid group (-COOH) at one position introduces reactivity that allows for further functionalization, making it a versatile intermediate in synthetic chemistry. The compound's high lipophilicity and resistance to hydrolysis further enhance its utility in drug delivery systems and bioimaging applications.

In recent years, Perfluorocyclohexanecarboxylic Acid has been explored for its potential in pharmaceutical applications. Its ability to enhance the solubility and bioavailability of poorly water-soluble drugs has been investigated extensively. Researchers have demonstrated that incorporating this compound into drug formulations can lead to improved pharmacokinetic profiles, particularly in oral and transdermal delivery systems. The perfluoro moiety's interaction with biological membranes suggests that it may facilitate the penetration of therapeutic agents across lipid bilayers, thereby increasing their efficacy.

Moreover, Perfluorocyclohexanecarboxylic Acid has found utility in the field of materials science. Its unique properties make it an excellent candidate for use in liquid crystals, coatings, and adhesives that require high thermal stability and chemical resistance. The compound's low surface tension also makes it suitable for applications in microfluidics and nanotechnology, where precise control over fluid behavior is essential. Recent studies have shown promising results in using Perfluorocyclohexanecarboxylic Acid as a surfactant in emulsion polymerization, leading to the development of novel polymeric materials with tailored properties.

The pharmaceutical industry has also been interested in Perfluorocyclohexanecarboxylic Acid for its potential as a prodrug carrier. By leveraging its ability to enhance drug solubility and permeability, this compound could revolutionize the delivery of critical therapeutics. For instance, studies have explored its use in conjunction with anticancer agents, where it has been shown to improve tumor accumulation and reduce systemic toxicity. Additionally, its stability under various physiological conditions makes it an attractive candidate for long-acting drug formulations.

Recent advancements in computational chemistry have further highlighted the significance of Perfluorocyclohexanecarboxylic Acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped researchers understand how the compound's fluorinated structure influences its binding affinity and selectivity, paving the way for the development of more targeted therapies.

The environmental impact of Perfluorocyclohexanecarboxylic Acid has also been a subject of interest. While perfluorinated compounds are known for their persistence in the environment, research has shown that proper handling and disposal protocols can mitigate potential risks. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce environmental footprint without compromising the compound's beneficial properties.

In conclusion, Perfluorocyclohexanecarboxylic Acid (CAS No. 374-88-9) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and physicochemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery, advanced materials, and environmental science. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry.

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